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Compound of Interest

Compound Name: Bilanafos-sodium

CAS No.: 71048-99-2

Cat. No.: B1667066

Get Quote

Introduction & Mechanism of Action
Bilanafos sodium (also known as Bialaphos) is a tripeptide antibiotic and herbicide naturally

produced by Streptomyces hygroscopicus and Streptomyces viridochromogenes.[1] Unlike

direct-acting toxins, Bilanafos acts as a pro-drug. It consists of two L-alanine residues and one

L-phosphinothricin (glufosinate) residue.[1][2]

Upon uptake by plant or bacterial cells, intracellular peptidases cleave the alanine residues,

releasing the active moiety: Phosphinothricin (PPT). PPT is a structural analog of glutamate

that irreversibly inhibits Glutamine Synthetase (GS), an enzyme critical for nitrogen

assimilation. This inhibition causes a rapid, toxic accumulation of intracellular ammonia and

depletion of glutamine, leading to cell death.

This compound is widely used in plant biotechnology as a selection agent for the bar

(bialaphos resistance) or pat (phosphinothricin acetyltransferase) genes.[3]
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The following diagram illustrates the conversion of the pro-drug Bilanafos into its active form

and its downstream toxicological effects.
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Figure 1: Mechanism of Action. Bilanafos requires intracellular processing to release

Phosphinothricin, which inhibits Glutamine Synthetase.

Physicochemical Profile
Before preparation, verify the specific salt form of your reagent. This protocol is calibrated for

Bilanafos Sodium.

Property Specification

Chemical Name Bilanafos Sodium Salt (Bialaphos Sodium)

CAS Number 71048-99-2

Molecular Formula

Molecular Weight 345.27 g/mol

Solubility (Water) (Freely Soluble)

Appearance White to off-white powder

Storage (Powder) -20°C (Desiccated)

Stock Stability Sensitive to freeze-thaw cycles

Critical Note: Some vendors supply the "Free Acid" form (MW ~323.3 g/mol ). If using the free

acid, adjust mass calculations accordingly. The sodium salt is preferred for its superior water

solubility.

Preparation Protocol: 10 mg/mL Stock Solution
Target Volume: 10 mL Target Concentration: 10 mg/mL (
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)

Reagents & Equipment
Bilanafos Sodium Salt (High Purity >95%)[3]

Ultrapure Water (Type I, Milli-Q or equivalent, 18.2 MΩ·cm)

Analytical Balance (Precision

)

0.22 µm Syringe Filter (PES or PVDF membrane)

Sterile 15 mL Conical Tube (Polypropylene)

Sterile 1.5 mL Microcentrifuge Tubes (for aliquots)

Sterile Syringe (10 mL or 20 mL)

Step-by-Step Methodology
Step 1: Mass Calculation & Weighing
To prepare 10 mL of a 10 mg/mL solution:

Weigh 100 mg of Bilanafos Sodium into a sterile weighing boat or directly into the 15 mL

tube.

Note: If the powder is hygroscopic (clumped), weigh quickly to prevent moisture absorption

which alters the actual mass.

Step 2: Dissolution
Add approximately 8 mL of Ultrapure Water to the powder.

Vortex gently or invert until fully dissolved. Bilanafos sodium is highly soluble; extensive

heating or sonication should not be necessary and could degrade the peptide bonds.

Adjust the final volume to exactly 10 mL with Ultrapure Water.
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Step 3: Sterilization (Cold Filtration)
WARNING: Do NOT autoclave Bilanafos. The peptide bonds and phosphinic group are heat-

sensitive.

Draw the solution into a sterile syringe.

Attach a 0.22 µm PES (Polyethersulfone) filter. PES is preferred over Nylon for lower

protein/peptide binding.

Dispense the filtrate into a sterile reservoir.

Step 4: Aliquotting & Storage
Dispense the sterile stock into 500 µL or 1 mL aliquots in sterile microcentrifuge tubes.

Label: "Bilanafos Na 10 mg/mL", Date, and Initials.

Store: -20°C immediately.

Shelf Life: 6 months at -20°C.

Avoid: Repeated freeze-thaw cycles.[4] If an aliquot is thawed, store at 4°C and use within

1 week; do not refreeze.
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Figure 2: Preparation Workflow. Critical Control Point is Step 4 (Cold Filtration) to maintain

sterility without thermal degradation.

Usage & Validation (Self-Validating System)
Working Concentration
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For plant tissue culture selection (e.g., Maize, Wheat, Rice transformation):

Standard Working Concentration:

(

).

Dilution Factor: 1:1000 to 1:10000.

Add to media after autoclaving, once the media has cooled to ~50°C.

Quality Control: The "Kill Curve" Bioassay
To validate the activity of your stock, perform a Kill Curve on non-transformed (Wild Type)

tissue.

Plating: Prepare media plates with 0, 1, 3, 5, and 10 mg/L Bilanafos.

Inoculation: Plate wild-type explants (callus or leaf discs).

Observation: Incubate for 10-14 days.

Success Criteria:

0 mg/L: Healthy growth.

>3 mg/L: Complete necrosis (browning) or growth arrest.

If WT tissue grows on 10 mg/L, the stock is degraded or the dosage is insufficient for that

species.
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Issue Probable Cause Corrective Action

Precipitate in Stock Frozen too slowly or old stock.
Discard. Do not heat to

redissolve. Prepare fresh.

Contamination
Filter failure or non-sterile

handling.

Use 0.22 µm filters.[5] Perform

work in Laminar Flow Hood.

Loss of Activity
Repeated freeze-thaw cycles.

[5][4]

Use single-use aliquots. Store

at -20°C, not -80°C (unless

specified by vendor).

"Escapes" (False Positives) Selection pressure too low.

Perform a Kill Curve to

determine Minimum Lethal

Dose (MLD) for your specific

tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667066?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

